Cas no 32327-68-7 (1-(2-chloroethyl)-4-methylbenzene)

• Product Name: 1-(2-chloroethyl)-4-methylbenzene
• CAS No: 32327-68-7
• MF: C₉H₁₁Cl
• MW: 154.636641740799
• CID: 883956
• PubChem ID: 271894
• Update Time: 2025-05-20

1-(2-chloroethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-4-methylbenzene
• 1-?(2-?chloroethyl)?-?4-?methylBenzene
• 2-< p-Methyl-phenyl> -ethylchlorid
• 4-Methyl-phenaethylchlorid
• 4-methyl-phenethyl chloride
• 4-Methylphenethyl chloride
• AC1L6R0H
• AC1Q3UJ6
• AR-1B0650
• CTK4G8526
• KST-1B3091
• NSC115886
• p-methyl-2-phenylethyl chloride
• SureCN1368951

• Inchi： 1S/C9H11Cl/c1-8-2-4-9(5-3-8)6-7-10/h2-5H,6-7H2,1H3
• InChI Key： TWIWWNQQAVOIQJ-UHFFFAOYSA-N
• SMILES： ClCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 154.05503
• Monoisotopic Mass: 154.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-chloroethyl)-4-methylbenzene

Chemical Profile of 1-(2-chloroethyl)-4-methylbenzene (CAS No. 32327-68-7)

1-(2-chloroethyl)-4-methylbenzene, identified by its Chemical Abstracts Service (CAS) number 32327-68-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a benzene ring substituted with a 2-chloroethyl group at the ortho position and a methyl group at the para position. Its unique structural configuration makes it a compound of interest for various applications, particularly in the synthesis of fine chemicals and potential pharmaceutical intermediates.

The molecular structure of 1-(2-chloroethyl)-4-methylbenzene consists of a benzene core with two substituents: the 2-chloroethyl side chain introduces electrophilic characteristics, while the methyl group enhances stability and influences electronic distribution across the aromatic system. This dual functionality has been exploited in synthetic chemistry to develop more complex molecules, including those with biological activity.

In recent years, research into derivatives of 1-(2-chloroethyl)-4-methylbenzene has gained traction due to their potential utility in medicinal chemistry. The presence of the 2-chloroethyl moiety allows for further functionalization via nucleophilic substitution reactions, enabling the creation of ethers, amines, and other heterocyclic compounds. Such modifications are crucial in designing molecules with tailored pharmacokinetic properties.

One of the most compelling areas of investigation involving 1-(2-chloroethyl)-4-methylbenzene is its role as an intermediate in the synthesis of antineoplastic agents. The chloroethyl group is well-known for its ability to form covalent bonds with biological targets, making it a valuable component in chemotherapeutic drug development. While direct applications as a therapeutic agent remain under exploration, its derivatives have shown promise in preclinical studies as modulators of cellular signaling pathways associated with cancer progression.

The electronic properties of 1-(2-chloroethyl)-4-methylbenzene are also of considerable interest. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a system with distinct reactivity patterns. This has implications for its use in catalytic processes and as a ligand in coordination chemistry, where its ability to chelate metal ions can be leveraged for industrial applications.

From an industrial perspective, 1-(2-chloroethyl)-4-methylbenzene serves as a versatile building block for specialty chemicals. Its incorporation into larger molecular frameworks allows chemists to fine-tune physical properties such as solubility, melting point, and reactivity. These attributes are particularly valuable in sectors requiring high-purity intermediates, such as agrochemicals and polymer science.

The synthesis of 1-(2-chloroethyl)-4-methylbenzene typically involves Friedel-Crafts alkylation followed by chlorination or vice versa, depending on reaction conditions and available starting materials. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing catalytic processes that minimize waste and energy consumption.

In academic research circles, 1-(2-chloroethyl)-4-methylbenzene has been employed as a model compound to study electrophilic aromatic substitution reactions. Its predictable reactivity profile provides insights into mechanistic pathways that can be applied to other aromatic systems. Additionally, computational studies have been conducted to model its interactions with biological targets, aiding in the rational design of drug candidates.

The safety profile of 1-(2-chloroethyl)-4-methylbenzene is another critical consideration. While not classified as hazardous under standard definitions, proper handling protocols must be followed due to its potential reactivity and flammability. Exposure guidelines recommend personal protective equipment (PPE) such as gloves and eye protection when working with this compound.

Future directions for research on 1-(2-chloroethyl)-4-methylbenzene may include exploring its role in material science applications. For instance, its ability to form stable radicals could make it useful in polymer stabilization or as an additive in high-performance coatings that exhibit enhanced durability.

Overall, 1-(2-chloroethyl)-4-methylbenzene (CAS No. 32327-68-7) represents a compound with broad utility across multiple scientific disciplines. Its structural features enable diverse synthetic possibilities, while its electronic properties lend themselves to advanced applications in catalysis and material science. As research continues to uncover new methodologies for functionalization and application development, this molecule is poised to remain at the forefront of chemical innovation.